2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C28H23FN2O6/c1-2-35-20-9-3-17(4-10-20)27(33)22-15-31(16-26(32)30-19-7-5-18(29)6-8-19)23-14-25-24(36-11-12-37-25)13-21(23)28(22)34/h3-10,13-15H,2,11-12,16H2,1H3,(H,30,32)
• InChI Key: OBKIFJOLLOZWDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCCO4)CC(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C28H23FN2O6
• Molecular Weight: 502.5 g/mol

Description

The compound “2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-fluorophenyl)acetamide” is a complex organic molecule with the molecular formula C29H26N2O7. It is likely to be a derivative of the 4-hydroxy-2-quinolones class of compounds, which are known for their interesting pharmaceutical and biological activities.

Scientific Research Applications

Structural Chemistry

Quinoline derivatives, including those with amide bonds, have been extensively studied for their structural properties. For instance, studies on co-crystals and salts of quinoline derivatives highlight the diverse crystalline structures these compounds can form. Co-crystallization with aromatic diols and the formation of hydrated co-crystals demonstrate the compound's ability to engage in complex structural arrangements, which could be leveraged in the development of new materials or pharmaceutical formulations (Karmakar et al., 2009). Additionally, the study of inclusion compounds and salts of amide-containing isoquinoline derivatives reveals how these compounds can form gels or crystalline solids upon treatment with mineral acids, suggesting applications in gel formation and material science (Karmakar et al., 2007).

Pharmacological Applications

On the pharmacological front, quinoline derivatives have been explored for their potential medicinal applications. For example, the synthesis and pharmacological studies of phthalimidoxy substituted quinoline derivatives aimed at creating compounds with potential biological activities, indicating the relevance of such structures in drug design and therapeutic research (Bhambi et al., 2010). Moreover, the exploration of novel 3,4,5-trisubstituted triazole derivatives bearing quinoline ring for their antimicrobial activity further underscores the importance of quinoline-based compounds in developing new antimicrobial agents (Yurttaş et al., 2020).